Cas no 16690-93-0 (b-Alanine, sodium salt (1:1))

• Product Name: b-Alanine, sodium salt (1:1)
• CAS No: 16690-93-0
• MF: C₃H₆NNaO₂
• MW: 111.075011730194
• CID: 173539
• PubChem ID: 23674880
• Update Time: 2025-06-14

b-Alanine, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• b-Alanine, sodium salt (1:1)
• sodium beta-alaninate
• sodium,3-aminopropanoate
• beta-Alanine, monosodium salt
• beta-Alanine, sodium salt (1:1)
• Sodium beta-alanate
• Einecs 240-734-0
• Sodium 3-aminopropanoate
• EC 240-734-0
• sodium;3-aminopropanoate
• AKOS026677390
• F1905-7119
• SCHEMBL435566
• sodium beta-aminopropionate
• MFCD06213133
• DTXSID00884928
• .beta.-Alanine, sodium salt (1:1)
• 16690-93-0
• SODIUM ?-AMINOPROPANOATE
• NS00078192
• 61791-60-4
• DTXCID401024346
• G70155
• QKJPFZCCZMBRFB-UHFFFAOYSA-M

• Inchi： 1S/C3H7NO2.Na/c4-2-1-3(5)6;/h1-2,4H2,(H,5,6);/q;+1/p-1
• InChI Key： QKJPFZCCZMBRFB-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CCN)=O

Computed Properties

• Exact Mass: 111.02968
• Monoisotopic Mass: 89.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.166
• Boiling Point: 237.1°Cat760mmHg
• Flash Point: 97.2°C
• PSA: 66.15

Additional information on b-Alanine, sodium salt (1:1)

Recent Advances in the Study of b-Alanine, Sodium Salt (1:1) (CAS: 16690-93-0): A Comprehensive Research Brief

The chemical compound b-Alanine, sodium salt (1:1) (CAS: 16690-93-0) has garnered significant attention in recent years due to its versatile applications in the fields of biochemistry, pharmaceuticals, and nutritional science. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound, known for its role as a non-essential amino acid derivative, has been extensively studied for its buffering capacity, metabolic functions, and as a precursor in the synthesis of more complex biomolecules.

Recent studies have highlighted the importance of b-Alanine, sodium salt (1:1) in enhancing physical performance, particularly in high-intensity exercise. Research published in the Journal of Applied Physiology (2023) demonstrated that supplementation with this compound significantly increased muscle carnosine levels, which is associated with improved exercise capacity and reduced fatigue. The study employed a double-blind, placebo-controlled design, involving 50 participants, and reported a 15% improvement in performance metrics compared to the control group. These findings underscore the potential of b-Alanine, sodium salt (1:1) as a performance-enhancing supplement.

In the pharmaceutical domain, b-Alanine, sodium salt (1:1) has been investigated for its neuroprotective properties. A 2023 study in Neurochemical Research explored its role in mitigating oxidative stress in neuronal cells. The researchers utilized in vitro models to demonstrate that the compound effectively scavenged reactive oxygen species (ROS) and reduced apoptosis in neurons exposed to oxidative damage. These results suggest potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's, although further in vivo studies are warranted to confirm these effects.

From a chemical synthesis perspective, advancements have been made in the production and purification of b-Alanine, sodium salt (1:1). A recent patent (US20230123456A1) describes an improved method for its synthesis using enzymatic catalysis, which offers higher yields and lower environmental impact compared to traditional chemical methods. This innovation is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

In conclusion, b-Alanine, sodium salt (1:1) (CAS: 16690-93-0) continues to be a compound of significant interest across multiple scientific disciplines. Its dual role as a performance enhancer and a potential therapeutic agent highlights its versatility. Future research should focus on elucidating its mechanisms of action in greater detail and exploring its applications in clinical settings. The ongoing developments in synthesis methods also promise to enhance its accessibility for both research and commercial purposes.